Cas no 2007310-31-6 (Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate
• CAS No: 2007310-31-6
• MF: C₁₂H₂₂FNO₂
• MW: 231.306987285614
• CID: 5969797
• PubChem ID: 165913294
• Update Time: 2025-10-29

Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2007310-31-6
• tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate
• EN300-7038611
• Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate

• Inchi： 1S/C12H22FNO2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h10H,4-9H2,1-3H3
• InChI Key： WVAAAOLUXAMRCW-UHFFFAOYSA-N
• SMILES： FCCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 231.16345711g/mol
• Monoisotopic Mass: 231.16345711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate (CAS No. 2007310-31-6)

Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate (CAS No. 2007310-31-6) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated as 3-(2-fluoroethyl)-N-Boc-piperidine, serves as a versatile intermediate in the synthesis of bioactive molecules. Its fluoroethyl moiety enhances metabolic stability and bioavailability, making it a valuable scaffold for drug discovery. Researchers frequently explore its applications in central nervous system (CNS) therapeutics, given its potential to cross the blood-brain barrier.

The growing interest in fluorinated compounds like Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate aligns with trends in precision medicine and sustainable chemistry. A common search query, "Why are fluorinated compounds important in drug design?" reflects this curiosity. The answer lies in the ability of fluorine atoms to modulate lipophilicity, hydrogen bonding, and electrostatic interactions, thereby improving drug efficacy. This compound’s N-Boc protection further ensures compatibility with diverse synthetic routes, addressing another frequent question: "How does Boc protection simplify peptide synthesis?"

From an industrial perspective, CAS 2007310-31-6 is often discussed alongside "green chemistry" initiatives. Its synthesis can be optimized using catalytic methods to reduce waste, a topic gaining traction in environmental forums. Analytical techniques such as NMR and HPLC are critical for characterizing this compound, as users frequently search for "HPLC methods for fluorinated piperidines." The compound’s stability under varying pH conditions also makes it a candidate for "long-acting injectable formulations," a hotspot in biopharma innovation.

In summary, Tert-butyl 3-(2-fluoroethyl)piperidine-1-carboxylate exemplifies the intersection of synthetic chemistry and applied life sciences. Its relevance to trending topics like "fluorine in medicinal chemistry" and "sustainable intermediates" ensures its continued prominence in scientific discourse. For researchers, mastering its properties unlocks opportunities in designing next-generation therapeutics with enhanced pharmacokinetic profiles.